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Abstract

Cyprolidol hydrochloride (also known as IN 1060) is an experimental psychotropic agent
developed in the 1960s by Neisler Laboratories. Initially investigated for its potential as an
antidepressant, cyprolidol demonstrated a pharmacological profile with some similarities to the
tricyclic antidepressant imipramine in preclinical studies. However, due to insufficient efficacy in
human trials, it was never granted regulatory approval and its development was discontinued.
This technical guide provides a comprehensive overview of the discovery, history, synthesis,
and known pharmacological properties of cyprolidol hydrochloride, based on the available
scientific literature from its period of active investigation.

Discovery and History

Cyprolidol emerged during a period of significant discovery in psychopharmacology.
Developed by Neisler Laboratories in the mid-1960s, it was identified by the code IN 1060.
Preclinical animal studies suggested that cyprolidol possessed antidepressant properties, with
effects qualitatively similar to the established tricyclic antidepressant, imipramine.[1] Despite
these promising initial findings, subsequent clinical evaluations in humans revealed that
cyprolidol was less effective than imipramine in treating endogenous depression.[1]
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Consequently, the development of cyprolidol as a therapeutic agent was halted, and it
remains an experimental drug that has never been approved for human use.[1]

Chemical Synthesis

The synthesis of cyprolidol hydrochloride is a two-step process, commencing with a
cyclopropanation reaction, followed by a Grignard reaction.[1]

Synthesis Workflow
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Step 1: Cyclopropanation

Ethyl_diazoacetate

4-vinylpyridine

Cyclopropanation Reaction

Step 2: Grignard Reaction

Phenylmagnesium bromide (2 equiv.)

Ethyl 2-pyridin-4—ylcyc|opropane-l-@

Grignard Reaction

Final Step: Salt Formation

Cyprolidol Hydrochloric Acid

\

Salt Formation

Cyprolidol Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15344665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

